(Oxan-4-yl)(thiophen-2-yl)methanamine hydrochloride
Overview
Description
(Oxan-4-yl)(thiophen-2-yl)methanamine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as OXTM hydrochloride and is synthesized using a specific method that involves several steps.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Boronates with Antiosteoclast Activity : A study detailed the synthesis of a new family of di(1-oxo/thioxoperhydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) boronates, starting from piperidin-2-yl-methanamine, demonstrating moderate to high antiosteoclast and osteoblast activity. This research highlights the potential of such compounds in bone-related applications (G. S. Reddy et al., 2012).
Synthesis of 1,3,4-Oxadiazolyl Methanamines : The synthesis of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine through polyphosphoric acid condensation demonstrates the versatility of methanamine derivatives in synthesizing heterocyclic compounds, which could be explored for various scientific applications (Ganesh Shimoga et al., 2018).
Material Science and Sensing Applications
Ag(I) Complexes with Thiophenemethylamine for Coordination Chemistry : Research into the coordination chemistry of imine derivatives with thiophenemethylamine has revealed unexpected homo-coupling reactions and the formation of novel imine ligands. These findings could have implications for the synthesis of new materials and sensors (Adesola A. Adeleke et al., 2021).
Chemosensor for Silver Ion Detection : The development of 4-methoxy-N-((thiophen-2-yl)methyl)benzenamine as a selective chemosensor for Ag(+) ions, based on intramolecular charge transfer, highlights the potential of thiophene derivatives in environmental monitoring and analytical chemistry (V. Tharmaraj et al., 2012).
Pharmaceutical and Biological Applications
Neurokinin-1 Receptor Antagonist : The synthesis and characterization of a water-soluble neurokinin-1 receptor antagonist, highlighting its potential for intravenous and oral administration in treating emesis and depression, demonstrates the pharmaceutical relevance of such compounds (T. Harrison et al., 2001).
Antibacterial Activity through Docking Studies : Docking studies of thiazolyl(thiophene-2-yl)methanone derivatives indicate their potential antibacterial activity, showcasing the importance of computational chemistry in drug discovery (M. Shahana et al., 2020).
properties
IUPAC Name |
oxan-4-yl(thiophen-2-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NOS.ClH/c11-10(9-2-1-7-13-9)8-3-5-12-6-4-8;/h1-2,7-8,10H,3-6,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RREKCLBVNXNKMT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(C2=CC=CS2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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